Cas no 329077-69-2 (2,5-Cyclohexadien-1-one, 2,3,5,6-tetrafluoro-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,3,5,6-tetrafluoro-
• CAS No: 329077-69-2
• MF: C₆H₂F₄O
• MW: 166.073095798492
• CID: 917383
• PubChem ID: 15376828
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,3,5,6-tetrafluoro-
• 329077-69-2
• 2,5-Cyclohexadien-1-one, 2,3,5,6-tetrafluoro-
• DB-269486

• Inchi： 1S/C6H2F4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1H2
• InChI Key： RIYURQDIBOETND-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(=C(C1)F)F)=O)F

Computed Properties

• Exact Mass: 166.00417733g/mol
• Monoisotopic Mass: 166.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų